Cas no 2229076-16-6 (2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2229076-16-6
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5894420
• PubChem ID: 165854158
• Update Time: 2025-07-01

2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine
• 2229076-16-6
• EN300-1945806

• Inchi： 1S/C10H11F2NO/c1-14-8-5-3-2-4-7(8)9(13)6-10(9,11)12/h2-5H,6,13H2,1H3
• InChI Key： KOZLJLNEPNMXHE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=CC=1OC)N)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229076-16-6)

2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229076-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanamine derivatives, characterized by its unique structural features that include a cyclopropane ring substituted with fluorine atoms and an amine group linked to a methoxyphenyl moiety. The presence of fluorine atoms and the aromatic methoxyphenyl group imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine is of particular interest due to its potential biological activity. The cyclopropane ring is known to enhance the metabolic stability of molecules, while the fluorine substituents can modulate binding affinity and selectivity. The methoxyphenyl group introduces hydrophobic interactions and electronic effects that can influence receptor binding. These combined features make this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecules that target specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine structure has been explored in several preclinical studies for its potential pharmacological properties. Researchers have hypothesized that its unique chemical profile could enable it to interact with biological targets in a manner that is both potent and selective.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. The fluorinated cyclopropanamine core of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine has been shown to exhibit inhibitory activity against certain kinases, suggesting its utility in developing kinase inhibitors for therapeutic purposes. This has prompted further investigation into its mechanism of action and potential applications in oncology.

Additionally, the methoxyphenyl group in 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine may contribute to its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system (CNS) disorders. Preliminary studies have indicated that derivatives of this compound may have neuroprotective effects, which could be relevant in conditions such as Alzheimer's disease or Parkinson's disease. The ability to target CNS-specific pathways while maintaining good pharmacokinetic properties is a significant advantage in drug development.

The synthesis of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the cyclopropane ring is particularly challenging due to the reactivity of fluorinating agents. However, advances in synthetic methodologies have made it possible to achieve these transformations with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds while maintaining functional group integrity.

The pharmacokinetic profile of 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

In conclusion, 2,2-difluoro-1-(2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2229076-16-6) represents an intriguing molecule with potential applications in multiple therapeutic areas. Its unique structural features, combined with preliminary evidence of biological activity and favorable pharmacokinetic properties, position it as a valuable scaffold for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and potential clinical applications, this compound may play an important role in the development of novel therapeutic strategies.